Cas no 917237-11-7 (3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran)
917237-11-7 structure
Product name:3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran
3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran Chemical and Physical Properties
Names and Identifiers
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- 3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran
- puerariafuran
- SCHEMBL5324279
- 917237-11-7
- 6-hydroxy-2-(4-hydroxy-2-methoxyphenyl)-1-benzofuran-3-carbaldehyde
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- Inchi： InChI=1S/C16H12O5/c1-20-14-6-9(18)3-5-12(14)16-13(8-17)11-4-2-10(19)7-15(11)21-16/h2-8,18-19H,1H3
- InChI Key： WDOIEKGCNWFDSA-UHFFFAOYSA-N
- SMILES： COc1cc(O)ccc1-c1oc2cc(O)ccc2c1C=O
Computed Properties
- Exact Mass: 284.06847348Da
- Monoisotopic Mass: 284.06847348Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.459
- Topological Polar Surface Area: 79.9Ų
3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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